Cas no 2172460-41-0 (2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido}acetic acid)

• Product Name: 2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido}acetic acid
• CAS No: 2172460-41-0
• MF: C₂₅H₃₁N₃O₅
• MW: 453.53074669838
• CID: 5862135
• PubChem ID: 165584333
• Update Time: 2025-07-18

2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido}acetic acid
• EN300-1527841
• 2-{N-[2-(dimethylamino)ethyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido}acetic acid
• 2172460-41-0

• Inchi： 1S/C25H31N3O5/c1-17(14-23(29)28(15-24(30)31)13-12-27(2)3)26-25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,26,32)(H,30,31)
• InChI Key： NFUAMZCWKTXLDG-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(N(CC(=O)O)CCN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 453.22637110g/mol
• Monoisotopic Mass: 453.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido}acetic acid

Introduction to 2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido}acetic Acid (CAS No. 2172460-41-0)

2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido}acetic acid, identified by its CAS number 2172460-41-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound exhibits a complex molecular architecture, featuring a combination of functional groups that make it a promising candidate for various biochemical applications. Its structural design incorporates elements such as dimethylamino ethyl chains, fluorenylmethoxycarbonyl (Fmoc) protecting groups, and amide linkages, which collectively contribute to its unique chemical properties and biological activities.

The fluorenylmethoxycarbonyl moiety is particularly noteworthy, as it is commonly employed in peptide synthesis to protect amino groups during coupling reactions. This protective group enhances the stability of the compound during synthetic processes and ensures precise control over its reactivity. The presence of the dimethylamino ethyl side chain adds another layer of functionality, influencing both the solubility and interactions of the molecule with biological targets. Such features make this compound a valuable tool in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and synthesizing molecules with enhanced pharmacological properties. The amide bond in 2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido}acetic acid plays a critical role in its interactions with biological systems. Amides are well-known for their ability to mimic natural biomolecules and are frequently utilized in drug design due to their stability and versatility. The specific arrangement of atoms in this compound’s structure suggests potential applications in modulating enzyme activity, receptor binding, and other cellular processes.

One of the most exciting aspects of this compound is its potential application in the field of targeted therapy. The fluorenylmethoxycarbonyl group not only serves as a protective agent but also allows for facile derivatization, enabling researchers to attach additional functional groups or linkers for targeted delivery systems. This flexibility makes it an attractive candidate for developing prodrugs or conjugates that can selectively accumulate in diseased tissues or cells. Such targeted approaches are particularly relevant in oncology, where precision is key to minimizing side effects while maximizing therapeutic efficacy.

Moreover, the dimethylamino ethyl chain contributes to the compound’s solubility and bioavailability, which are critical factors in drug development. Poor solubility can significantly limit a drug’s effectiveness, as it may not be adequately absorbed or distributed within the body. By incorporating this moiety, researchers can enhance the pharmacokinetic properties of the molecule, ensuring better penetration into biological membranes and improved therapeutic outcomes.

Recent studies have begun to explore the potential of this compound in addressing complex diseases such as cancer and neurodegenerative disorders. The structural features of 2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido}acetic acid suggest that it may interact with specific proteins or enzymes involved in disease pathways. For instance, its amide linkage could potentially disrupt aberrant signaling cascades or inhibit the activity of overexpressed enzymes observed in certain cancers. Additionally, the presence of the fluorene derivative opens avenues for fluorescence-based assays, allowing researchers to visualize interactions at the molecular level.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing advancements in multi-step synthetic strategies and purification techniques. The integration of multiple functional groups into a single molecular framework requires meticulous planning and precision to ensure high yields and purity. Such synthetic methodologies are not only important for producing this specific compound but also contribute to broader advancements in medicinal chemistry.

In conclusion, 2-{N-2-(dimethylamino)ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido}acetic acid (CAS No. 2172460-41-0) is a multifaceted molecule with considerable potential in pharmaceutical research and development. Its unique structural features, including protective groups like fluorenylmethoxycarbonyl, bioactive moieties such as amides, and functional side chains like dimethylamino ethyl groups, make it an intriguing candidate for further exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly vital role in shaping the future of medicine.